Cas no 50987-90-1 (Benzene, 1,4-dichloro-2,5-bis(chloromethyl)-)

Benzene, 1,4-dichloro-2,5-bis(chloromethyl)- structure
50987-90-1 structure
Product Name:Benzene, 1,4-dichloro-2,5-bis(chloromethyl)-
CAS No:50987-90-1
MF:C8H6Cl4
MW:243.94523859024
CID:363662
PubChem ID:818033
Update Time:2025-04-19

Benzene, 1,4-dichloro-2,5-bis(chloromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1,4-dichloro-2,5-bis(chloromethyl)-
    • 1,4-dichloro-2,5-bis(chloromethyl)benzene
    • 1,4-Dichlor-2,5-bis-chlormethyl-benzol
    • 1,4-dichloro-2,5-bis-chloromethyl-benzene
    • 1,4-dichloromethyl-2,5-dichlorobenzene
    • 2,5-dichloro-1,4-bis-chloro-methylbenzene
    • SCHEMBL7597819
    • AKOS005067466
    • DTXSID90355894
    • MBAWENWZCTWAPT-UHFFFAOYSA-N
    • 50987-90-1
    • 1,4-Dichloromethyl-2, 5-dichlorobenzene
    • 1,4-Dichloro-2,5-di(chloromethyl)benzene
    • Inchi: 1S/C8H6Cl4/c9-3-5-1-7(11)6(4-10)2-8(5)12/h1-2H,3-4H2
    • InChI Key: MBAWENWZCTWAPT-UHFFFAOYSA-N
    • SMILES: ClC1C=C(CCl)C(=CC=1CCl)Cl

Computed Properties

  • Exact Mass: 241.92200
  • Monoisotopic Mass: 241.922361g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 123
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0.00000
  • LogP: 4.47100

Benzene, 1,4-dichloro-2,5-bis(chloromethyl)- Production Method

Benzene, 1,4-dichloro-2,5-bis(chloromethyl)- Related Literature

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd